Cas no 454192-12-2 ((4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl 2-methoxybenzoate)

• Product Name: (4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl 2-methoxybenzoate
• CAS No: 454192-12-2
• MF: C₁₆H₁₃N₃O₄
• MW: 311.292123556137
• CID: 6285302
• PubChem ID: 866920
• Update Time: 2025-06-29

(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl 2-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• (4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl 2-methoxybenzoate
• Oprea1_030139
• CHEMBL2139710
• F0624-0049
• MLS000101748
• (4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)methyl 2-methoxybenzoate
• HMS2244L07
• SMR000016304
• (4-oxo-1,2,3-benzotriazin-3-yl)methyl 2-methoxybenzoate
• 454192-12-2
• MLS000686036
• AKOS002506632

• Inchi： 1S/C16H13N3O4/c1-22-14-9-5-3-7-12(14)16(21)23-10-19-15(20)11-6-2-4-8-13(11)17-18-19/h2-9H,10H2,1H3
• InChI Key： FEDICGUBHKRNDD-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1OC)=O)CN1C(C2C=CC=CC=2N=N1)=O

Computed Properties

• Exact Mass: 311.09060590g/mol
• Monoisotopic Mass: 311.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 80.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on (4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl 2-methoxybenzoate

Compound Introduction: (4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl 2-methoxybenzoate (CAS No. 454192-12-2)

The compound (4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl 2-methoxybenzoate, identified by its CAS number 454192-12-2, is a sophisticated organic molecule with significant potential in the field of pharmaceutical research and development. This compound belongs to the benzotriazine class, a heterocyclic structure known for its diverse biological activities. The presence of a carboxylate ester group and a methoxy substituent on the benzoate moiety enhances its chemical reactivity and functional versatility, making it a valuable intermediate in synthetic chemistry.

In recent years, there has been growing interest in benzotriazine derivatives due to their demonstrated efficacy in various pharmacological applications. The structural framework of (4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl 2-methoxybenzoate suggests potential interactions with biological targets such as enzymes and receptors. This has prompted extensive research into its pharmacokinetic properties and potential therapeutic benefits. Studies have indicated that benzotriazine compounds can exhibit anti-inflammatory, antioxidant, and antimicrobial effects, which are critical in addressing a range of medical conditions.

The methoxy group in the benzoate moiety plays a crucial role in modulating the compound's solubility and metabolic stability. This feature is particularly important in drug design, as it can influence how the compound is absorbed, distributed, metabolized, and excreted by the body. Additionally, the oxo group at the 4-position of the benzotriazine ring contributes to its reactivity, allowing for further chemical modifications that could enhance its biological activity. These structural features make (4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl 2-methoxybenzoate a promising candidate for derivative synthesis aimed at improving therapeutic outcomes.

Recent advancements in computational chemistry have enabled more precise predictions of the biological behavior of complex molecules like this one. Molecular modeling studies have suggested that the compound may interact with specific protein targets involved in cellular signaling pathways relevant to diseases such as cancer and neurodegeneration. These findings align with broader trends in medicinal chemistry where targeting multiple pathways simultaneously is seen as a strategy to achieve synergistic therapeutic effects.

The synthesis of (4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl 2-methoxybenzoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include cyclization reactions to form the benzotriazine core and esterification processes to introduce the methoxybenzoate group. The use of advanced catalytic systems has improved the efficiency of these reactions, reducing waste and energy consumption. Such green chemistry approaches are increasingly important in pharmaceutical manufacturing to minimize environmental impact while maintaining high-quality standards.

In clinical settings, derivatives of benzotriazine have shown promise in preclinical trials for their ability to modulate inflammatory responses and cellular proliferation. The structural similarity of (4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl 2-methoxybenzoate to known bioactive molecules suggests that it may serve as a lead compound for further development into novel therapeutic agents. Researchers are exploring its potential use in treating chronic inflammatory diseases and certain types of cancer by targeting key molecular mechanisms underlying these conditions.

The role of pharmacogenomics in optimizing drug therapy is also becoming more prominent. Genetic variations among individuals can influence how they respond to medications, making it essential to understand the genetic factors that affect drug efficacy and safety. Studies on (4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl 2-methoxybenzoate are being conducted to identify genetic markers that could predict patient responses to derivatives based on this scaffold. This personalized medicine approach holds great promise for improving treatment outcomes and reducing adverse effects.

The regulatory landscape for new drug development continues to evolve with an emphasis on faster yet rigorous evaluation processes. Regulatory agencies now often rely on non-clinical data generated through advanced modeling techniques to support early-stage drug approval. For compounds like (4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl 2-methoxybenzoate, this streamlined approach can accelerate their journey from laboratory discovery to clinical use if safety profiles are favorable.

Future research directions include exploring synthetic modifications that could enhance the compound's bioavailability and target specificity. Techniques such as structure-based drug design are being employed to fine-tune molecular features for optimal pharmacological activity. Additionally，the investigation into combination therapies involving benzotriazine derivatives with other classes of drugs is gaining traction as a strategy to overcome resistance mechanisms observed in chronic diseases.

The interdisciplinary nature of modern pharmaceutical research underscores the importance of collaboration between chemists，biologists，pharmacologists，and computer scientists。By leveraging cutting-edge technologies across these disciplines，scientists are better positioned to discover innovative treatments that address unmet medical needs。The study of compounds like (4-oxytoxolo)-methyl 20-methoxybenzophenone (CAS No：45619212) exemplifies this integrated approach，highlighting how fundamental chemical discoveries can lead to breakthroughs with significant societal impact。